(E)-1-((2-([1,2,4]triazolo[3,4-a]phthalazin-6-yl)hydrazono)methyl)naphthalen-2-ol

• IUPAC Name: 1-[(E)-([1,2,4]triazolo[3,4-a]phthalazin-6-ylhydrazinylidene)methyl]naphthalen-2-ol
• InChI: InChI=1S/C20H14N6O/c27-18-10-9-13-5-1-2-6-14(13)17(18)11-21-23-19-15-7-3-4-8-16(15)20-24-22-12-26(20)25-19/h1-12,27H,(H,23,25)/b21-11+
• InChI Key: YAJMLIKFHBOBFF-SRZZPIQSSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC(=C2C=NNC3=NN4C=NN=C4C5=CC=CC=C53)O
• Isomeric SMILES: C1=CC=C2C(=C1)C=CC(=C2/C=N/NC3=NN4C=NN=C4C5=CC=CC=C53)O
• Molecular Formula: C20H14N6O
• Molecular Weight: 354.4 g/mol
• CAS No.: 497249-03-3

Description

(E)-1-((2-([1,2,4]triazolo[3,4-a]phthalazin-6-yl)hydrazono)methyl)naphthalen-2-ol is a useful research compound. Its molecular formula is C20H14N6O and its molecular weight is 354.373. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Heterocyclic Systems

Research has focused on synthesizing novel naphtho-[1,2-e][1,2,4]triazolo[5,1-b][1,3]oxazine heterocyclic systems. These condensed 1,2,4-triazoles have applications in medicine, including as tranquilizers, fungicides, antihistamines, and antihypertensives. The synthesis process involves using naphthalene series o-quinone methides (Osyanin, Osipov, & Klimochkin, 2012).

Development of Annelated 1,2,4-Triazole Systems

There has been a synthesis of substituted 6-(1H-benzimidazol-2-yl)-[1,2,4]triazolo[3,4-a]phthalazine derivatives with various substituents. These compounds are synthesized using dicarboxylic acids or esters. This research contributes to the development of annelated triazole systems with potential applications in various fields (Wasfy, 2003).

Exploration of New Synthetic Methods

A novel method for the synthesis of fused 3‐amino‐s‐triazole ring systems has been developed. This research demonstrates an efficient process for creating complex triazole structures, expanding the scope of synthetic chemistry (Lin, Fields, & Lang, 1978).

Investigation of Solid-Phase Synthesis

A general method for the solid-phase synthesis of [1,2,4]triazolo[3,4-a]phthalazine and tetrazolo[5,1-a]phthalazine derivatives has been reported. This process involves cyclization of resin-bound chlorophthalazines with various hydrazides or sodium azide, highlighting advances in solid-phase chemistry (Hwang, Choi, & Gong, 2005).

Synthesis of Lanthanide Complexes for Luminescence Studies

Lanthanide complexes incorporating a hydrazine-derived chromophore have been synthesized. These complexes exhibit luminescence and sensitization of the lanthanide center by the chromophore, showing potential in optical and material sciences (Burton‐Pye, Heath, & Faulkner, 2005).

Anticancer and Antimicrobial Activity Studies

Research has also been conducted on the synthesis of new analogs of 3-methyl-[1,2,4] triazolo[3,4-a] phthalazines, evaluated for anticancer and antimicrobial activities. This includes exploring their inhibition activity against cancer cell lines and microbial strains (Kumar et al., 2019).

Electrochemical and Spectroscopic Characterization

The redox behavior of biologically important triazol derivatives has been studied, providing insights into their electrochemical and spectroscopic properties. This research is significant for understanding the redox processes of these compounds and their potential biological applications (Nimal, 2020).